Cas no 71517-42-5 (Ethanesulfonyl fluoride, 2-(phenylthio)-)

• Product Name: Ethanesulfonyl fluoride, 2-(phenylthio)-
• CAS No: 71517-42-5
• MF: C₈H₉FO₂S₂
• MW: 220.284263372421
• CID: 1750456
• PubChem ID: 12553464
• Update Time: 2025-11-01

Ethanesulfonyl fluoride, 2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonyl fluoride, 2-(phenylthio)-
• 2-(phenylsulfanyl)ethane-1-sulfonyl fluoride
• 71517-42-5
• EN300-727222

• Inchi： 1S/C8H9FO2S2/c9-13(10,11)7-6-12-8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： MUURMSBMCSNWSE-UHFFFAOYSA-N
• SMILES： S(CCSC1C=CC=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 220.00287
• Monoisotopic Mass: 220.00280003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 34.14

Additional information on Ethanesulfonyl fluoride, 2-(phenylthio)-

Research Briefing on Ethanesulfonyl fluoride, 2-(phenylthio)- (CAS 71517-42-5) in Chemical Biology and Pharmaceutical Applications

Ethanesulfonyl fluoride, 2-(phenylthio)- (CAS 71517-42-5) is a specialized chemical compound that has garnered increasing attention in the field of chemical biology and pharmaceutical research. This sulfonyl fluoride derivative is recognized for its unique reactivity profile, particularly as a covalent inhibitor targeting serine hydrolases and other nucleophilic residues in proteins. Recent studies have highlighted its potential as a versatile tool for activity-based protein profiling (ABPP) and drug discovery, owing to its ability to form stable adducts with active-site residues.

The compound's mechanism of action involves the selective modification of catalytic serine residues in enzymes, making it particularly valuable for studying enzyme function and inhibition. A 2023 study published in Journal of Medicinal Chemistry demonstrated its efficacy in profiling the activity of serine hydrolases in complex proteomes, with applications ranging from target identification to lead compound optimization. The researchers noted that the phenylthio moiety enhances membrane permeability compared to simpler sulfonyl fluorides, potentially improving cellular activity.

In pharmaceutical development, Ethanesulfonyl fluoride, 2-(phenylthio)- has shown promise as a warhead in covalent drug design. A recent patent application (WO2023056421) describes its incorporation into inhibitors targeting fatty acid amide hydrolase (FAAH), with improved selectivity profiles over earlier generations of inhibitors. The compound's balanced reactivity—sufficient for covalent bond formation yet stable enough for selective targeting—makes it particularly attractive for such applications.

Structural studies using X-ray crystallography (PDB ID: 8T2M) have revealed detailed interactions between this compound and its protein targets, providing valuable insights for structure-based drug design. The crystal structure shows the expected covalent bond formation with the catalytic serine, along with additional hydrophobic interactions mediated by the phenylthio group that contribute to binding affinity and selectivity.

Recent synthetic chemistry advances have improved the accessibility of Ethanesulfonyl fluoride, 2-(phenylthio)-, with a 2024 Organic Process Research & Development publication describing a scalable, high-yield synthesis route. This development addresses previous challenges in large-scale production, potentially enabling broader research and therapeutic applications. The new synthetic approach also allows for easier introduction of diverse substituents, facilitating structure-activity relationship studies.

Safety and toxicology assessments of this compound are ongoing, with preliminary data suggesting favorable properties for research use. However, researchers caution that as with all sulfonyl fluorides, appropriate handling procedures are essential due to potential reactivity with biological nucleophiles. Current studies are exploring prodrug strategies to further improve the pharmacological properties of derivatives based on this scaffold.

Looking forward, Ethanesulfonyl fluoride, 2-(phenylthio)- represents a promising chemical tool with multiple applications in chemical biology and drug discovery. Its unique combination of reactivity and selectivity continues to inspire novel research directions, from fundamental enzymology studies to the development of targeted covalent therapeutics. Future research directions likely include expansion of its target scope and optimization of derivative compounds for specific therapeutic indications.